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Compound of Interest

Compound Name: YO-2

Cat. No.: B611900 Get Quote

Application Notes and Protocols for YO-2
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and

experimental use of YO-2, a selective plasmin inhibitor. YO-2 has been identified as a pro-

apoptotic agent in various cancer cell lines, including melanoma and thymocytes.

Chemical Properties
Property Value

Chemical Name
trans-4-aminomethylcyclohexanecarbonyl-L-(O-

picolyl)tyrosine-n-octylamide

Chemical Formula C31H46N4O3[1]

Molecular Weight 522.73 g/mol [1]

CAS Number 288254-44-4[1]

Class Small molecule plasmin inhibitor[1][2]

Data Presentation
The following table summarizes the quantitative data regarding the biological activity of YO-2 in

cancer cell lines.
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Cell Line Assay Concentration Result Reference

B16F10 (murine

melanoma)
Cell Viability 5 µM

~30% reduction

in proliferation
[3]

B16F10 (murine

melanoma)
Cell Viability 10 µM

~50% reduction

in proliferation
[3]

B16F10 (murine

melanoma)

Cytotoxicity (LDH

Assay)
30 µM

~50%

cytotoxicity
[4]

Human A431

(skin carcinoma)
Cell Growth Various

Dose-dependent

inhibition
[3]

SK-MEL-28

(human

melanoma)

Cell Growth Various
Dose-dependent

inhibition
[3]

Mechanism of Action
YO-2 induces apoptosis through distinct mechanisms in different cell types.

In Melanoma Cells: YO-2 upregulates the tumor suppressor protein p53. This leads to an

increase in the expression of microRNAs miR-103 and miR-107. These miRNAs then target

and downregulate the expression of Low-Density Lipoprotein Receptor-related Protein 1

(LRP1), a receptor implicated in melanoma growth. The downregulation of LRP1 ultimately

leads to the induction of apoptosis.[3][4][5]

In Thymocytes: YO-2 induces apoptosis through the activation of the caspase cascade.[1]

Specifically, it has been shown to stimulate the activities of caspase-8, caspase-9, and

caspase-3-like proteases.

Signaling Pathway in Melanoma
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Caption: Signaling pathway of YO-2-induced apoptosis in melanoma cells.

Experimental Protocols
Cell Viability Assay (Trypan Blue Exclusion)
This protocol is for determining the number of viable cells after treatment with YO-2.

Materials:

B16F10 melanoma cells

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
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YO-2 (dissolved in a suitable solvent, e.g., DMSO)

Trypan Blue solution (0.4%)

Hemocytometer or automated cell counter

Procedure:

Seed B16F10 cells in a 24-well plate at a density of 1 x 10^5 cells/well and allow them to

adhere overnight.

Treat the cells with various concentrations of YO-2 (e.g., 5 µM, 10 µM, 30 µM) or vehicle

control (DMSO) for 24 hours.[3]

After incubation, collect the cells by trypsinization.

Mix an aliquot of the cell suspension with an equal volume of Trypan Blue solution.

Load the mixture onto a hemocytometer and count the number of viable (unstained) and

non-viable (blue) cells under a microscope.

Calculate the percentage of viable cells for each treatment condition.

Caspase-3/7 Activity Assay
This protocol measures the activity of executioner caspases 3 and 7, key mediators of

apoptosis.

Materials:

B16F10 melanoma cells

Caspase-Glo® 3/7 Assay kit (or similar)

White-walled 96-well plates suitable for luminescence measurements

Luminometer

Procedure:
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Seed B16F10 cells in a white-walled 96-well plate at a density of 1 x 10^4 cells/well and

allow them to adhere overnight.

Treat the cells with YO-2 at the desired concentrations for the desired time (e.g., 24 hours).

Include a vehicle control and a positive control (e.g., staurosporine).

Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

Mix the contents of the wells by gentle shaking for 30 seconds.

Incubate the plate at room temperature for 1 to 2 hours, protected from light.

Measure the luminescence of each sample using a luminometer.[4]

Quantitative Real-Time PCR (qPCR) for Apoptosis-
Related Gene Expression
This protocol is for quantifying the mRNA expression levels of pro-apoptotic (PUMA, BAX) and

anti-apoptotic (BCL2) genes.

Materials:

YO-2 treated and untreated B16F10 cells

RNA extraction kit

cDNA synthesis kit

qPCR master mix (e.g., SYBR Green)

Primers for PUMA, BAX, BCL2, and a reference gene (e.g., GAPDH or β-actin)

Real-Time PCR instrument

Procedure:
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RNA Extraction: Following treatment with YO-2 for 24 hours, harvest the cells and extract

total RNA using a commercial RNA extraction kit according to the manufacturer's

instructions.

cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a cDNA

synthesis kit.

qPCR Reaction Setup: Prepare the qPCR reaction mixture containing cDNA template,

forward and reverse primers for the target and reference genes, and qPCR master mix.

qPCR Amplification: Perform the qPCR reaction using a real-time PCR instrument with

appropriate cycling conditions.

Data Analysis: Analyze the amplification data and calculate the relative expression of the

target genes (PUMA, BAX, BCL2) normalized to the reference gene using the ΔΔCt method.

[4]

Experimental Workflow
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Caption: Workflow for investigating YO-2 induced apoptosis.

Standard Operating Procedure for Handling YO-2
1. Introduction and Scope: This SOP describes the procedures for the safe handling of the

potent small molecule inhibitor, YO-2, in a laboratory setting to minimize the risk of exposure to

personnel.

2. Hazard Identification: YO-2 is a potent biological agent. While specific toxicology data is

limited, it should be handled as a hazardous compound. Potential routes of exposure include

inhalation, skin contact, and ingestion.

3. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of nitrile gloves when handling YO-2 powder or solutions.
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Lab Coat: A dedicated lab coat should be worn and laundered separately.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood or biological safety cabinet, a properly fitted N95 or higher-rated respirator is required.

4. Engineering Controls:

All weighing and preparation of stock solutions of YO-2 powder must be conducted in a

certified chemical fume hood or a biological safety cabinet.

Work surfaces should be covered with absorbent, disposable bench paper.

5. Handling Procedures:

Receiving and Storage: Upon receipt, inspect the container for any damage. Store YO-2 in a

clearly labeled, sealed container in a designated, secure location, following the

manufacturer's temperature recommendations.

Solution Preparation: Prepare stock solutions in a fume hood. Use a dedicated set of

pipettes and other equipment for handling YO-2.

Administration to Cell Cultures: When adding YO-2 solutions to cell cultures, work within a

biological safety cabinet.

6. Spill and Waste Management:

Spills: In case of a spill, immediately alert personnel in the area. For small spills, absorb the

material with an inert absorbent material, decontaminate the area with a suitable cleaning

agent (e.g., 70% ethanol), and dispose of all contaminated materials as hazardous waste.

For large spills, evacuate the area and contact the institutional safety office.

Waste Disposal: All disposable materials that have come into contact with YO-2 (e.g., pipette

tips, gloves, bench paper) must be disposed of in a designated hazardous waste container.

7. Emergency Procedures:
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Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

In all cases of exposure, seek immediate medical attention and report the incident to the

laboratory supervisor and institutional safety office. Provide the Safety Data Sheet (SDS) for

YO-2 to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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